(9R,10R,13S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,6,7,9,10,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one

• CAS No.: 1260525-53-8
• Product Name: (9R,10R,13S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,6,7,9,10,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Molecular Formula: C21H26O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: (9R,10R,13S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,9,10,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,13,16-17,23H,3,5-12H2,1H3/t16-,17+,20-,21-/m0/s1
• Standard InChIKey: PIGNQOCLJHWTGZ-JWWGGVBKSA-N
• Isomeric SMILES: CC[C@]12CC[C@@H]3[C@H]4CCC(=O)C=C4CCC3=C1CC[C@]2(C#C)O
• SMILES: CCC12CCC3C4CCC(=O)C=C4CCC3=C1CCC2(C#C)O
• Canonical SMILES: CCC12CCC3C4CCC(=O)C=C4CCC3=C1CCC2(C#C)O
• Description: Norgestrel impurity.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 8(14)-Dehydro Norgestrel; (+/-)-(17α)-13-Ethyl-17-hydroxy-18,19-dinorpregna-4,8(14)-dien-20-yn-3-one
• PubChem Compound: 13828624
• Last Modified: Nov 11 2021